2-(3,4-dimethoxyphenyl)-N-((1-methyl-1H-pyrrol-2-yl)methyl)-N-(thiophen-2-ylmethyl)acetamide

• IUPAC Name: 2-(3,4-dimethoxyphenyl)-N-[(1-methylpyrrol-2-yl)methyl]-N-(thiophen-2-ylmethyl)acetamide
• InChI: InChI=1S/C21H24N2O3S/c1-22-10-4-6-17(22)14-23(15-18-7-5-11-27-18)21(24)13-16-8-9-19(25-2)20(12-16)26-3/h4-12H,13-15H2,1-3H3
• InChI Key: HTKMCSQGZIBUJS-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CC=C1CN(CC2=CC=CS2)C(=O)CC3=CC(=C(C=C3)OC)OC
• Molecular Formula: C21H24N2O3S
• Molecular Weight: 384.5 g/mol
• CAS No.: 1331348-48-1

Description

2-(3,4-dimethoxyphenyl)-N-((1-methyl-1H-pyrrol-2-yl)methyl)-N-(thiophen-2-ylmethyl)acetamide is a useful research compound. Its molecular formula is C21H24N2O3S and its molecular weight is 384.49. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Synthesis and Chemical Properties :

  • A study by Chikaoka et al. (2003) explored the oxidative radical cyclization of alpha-(Methylthio)acetamides leading to erythrinanes, showcasing the chemical synthesis capabilities of related compounds.
  • Sharma et al. (2018) conducted a study on the synthesis and structure of a related compound, focusing on molecular docking analysis for anticancer drug development.

• Pharmacological Research :

  • Research by Grimwood et al. (2011) described the pharmacological characterization of PF-04455242, a high-affinity antagonist selective for κ-Opioid receptors, indicating the potential use in treating conditions such as depression and addiction.
  • Barlow et al. (1991) conducted structure/activity studies on a series of related compounds as kappa-opioid agonists, providing insights into their selective action and efficacy.

• Cytotoxicity and Anticancer Research :

  • A study by Cinar et al. (2017) focused on the design, synthesis, and cytotoxic evaluation of β-aryl-α-dimethoxyphosphoryl-γ-lactams, showing their cytotoxic activity against various cancer cell lines.

• Material Science and Chemistry Applications :

  • Carreon et al. (2014) synthesized a water-soluble cationic polythiophene derivative, showcasing its potential as a theranostic gene delivery vehicle.

• Environmental and Agricultural Research :

  • Weisshaar & Böger (1989) investigated the chloroacetamide inhibition of fatty acid synthesis in green algae, indicating the potential environmental impact and applications in agriculture.